Cas no 1804178-47-9 (1-Bromo-1-(2-chloro-5-(hydroxymethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-chloro-5-(hydroxymethyl)phenyl)propan-2-one
• CAS No: 1804178-47-9
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 4979549
• Update Time: 2025-10-14

1-Bromo-1-(2-chloro-5-(hydroxymethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-chloro-5-(hydroxymethyl)phenyl)propan-2-one

• Inchi： 1S/C10H10BrClO2/c1-6(14)10(11)8-4-7(5-13)2-3-9(8)12/h2-4,10,13H,5H2,1H3
• InChI Key： GSTLBENRUGIHRH-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=C(CO)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-1-(2-chloro-5-(hydroxymethyl)phenyl)propan-2-one

Introduction to 1-Bromo-1-(2-chloro-5-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1804178-47-9)

1-Bromo-1-(2-chloro-5-(hydroxymethyl)phenyl)propan-2-one, also known by its CAS number 1804178-47-9, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a bromine atom, a chlorinated phenyl ring, and a hydroxymethyl group. These functional groups contribute to its diverse chemical reactivity and potential biological activities.

The synthesis of 1-Bromo-1-(2-chloro-5-(hydroxymethyl)phenyl)propan-2-one typically involves multi-step reactions, including the bromination of a suitable precursor, followed by the introduction of the chlorinated phenyl and hydroxymethyl functionalities. The precise control over these synthetic steps is crucial for obtaining the desired product with high purity and yield. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes to this compound, making it increasingly accessible for research and development purposes.

In the context of medicinal chemistry, 1-Bromo-1-(2-chloro-5-(hydroxymethyl)phenyl)propan-2-one has been explored for its potential therapeutic applications. Studies have shown that this compound exhibits promising biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the growth of certain bacterial strains, making it a potential candidate for developing new antibiotics.

Furthermore, preliminary studies have indicated that 1-Bromo-1-(2-chloro-5-(hydroxymethyl)phenyl)propan-2-one may have anticancer properties. In vitro assays have demonstrated its efficacy in inducing apoptosis in cancer cells, particularly those derived from breast and lung cancers. These findings suggest that this compound could be further investigated as a lead molecule for cancer therapy. However, more extensive in vivo studies are necessary to validate these initial observations and to assess the compound's safety and efficacy in animal models.

The anti-inflammatory properties of 1-Bromo-1-(2-chloro-5-(hydroxymethyl)phenyl)propan-2-one have also been explored. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide. Research has shown that this compound can modulate key inflammatory pathways, such as the NF-κB signaling pathway, thereby reducing inflammation. This makes it a promising candidate for developing new anti-inflammatory drugs.

In addition to its biological activities, the physical and chemical properties of 1-Bromo-1-(2-chloro-5-(hydroxymethyl)phenyl)propan-2-one are well-characterized. It is a solid at room temperature with a melting point ranging from 60°C to 65°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various applications in both laboratory settings and industrial processes.

The safety profile of 1-Bromo-1-(2-chloro-5-(hydroxymethyl)phenyl)propan-2-one is an important consideration for its use in research and development. While it is not classified as a hazardous material or controlled substance, proper handling and storage practices should be followed to ensure safety. Researchers should use appropriate personal protective equipment (PPE), such as gloves and safety goggles, when handling this compound to minimize exposure risks.

In conclusion, 1-Bromo-1-(2-chloro-5-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1804178-47-9) is a versatile compound with significant potential in various fields of chemistry and medicine. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.